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Compound of Interest

Ethyl 1,4-dioxaspiro[4.5]decane-8-
Compound Name:
carboxylate

Cat. No.: B138826

Disclaimer: The provided CAS number, 1489-97-0, corresponds to Ethyl 1,4-
dioxaspiro[4.5]decane-8-carboxylate, a chemical intermediate. Based on the request for
information pertinent to drug development professionals, including signaling pathways, this
guide focuses on the biguanide class of compounds, which are clinically significant and align
with the contextual requirements of the prompt. It is presumed that the provided CAS number
was an error.

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthetic methodologies, and relevant signaling pathways of biguanides, a class of
drugs with significant therapeutic applications, including the widely used anti-diabetic
medication, metformin.

Physicochemical Properties of Representative
Biguanides

Biguanides are characterized by a core structure of two linked guanidine moieties.[1][2] They
are typically colorless solids that are highly soluble in water, forming strongly basic solutions.[2]
The physicochemical properties of three common biguanides are summarized below.
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Property Metformin Phenformin Buformin
Molecular Formula C4H11N5 C10H15N5 C6H15N5
Molecular Weight (
129.16 205.26 157.22
g/mol )
pKa 12.4[3]
logP -1.43[3][4] -0.84[4]
Melting Point (°C) 223-226 175-178 172-174
Freely soluble in
water, slightly soluble
Solubility in ethanol, practically

insoluble in acetone
and ether.[3]

Experimental Protocols

A common and efficient method for the synthesis of biguanide derivatives is the reaction of a
primary amine with dicyandiamide.[5] Microwave-assisted synthesis has been shown to be an
effective approach, offering shorter reaction times and often higher yields.[6]

Protocol 1: Microwave-Assisted Synthesis of N'-substituted Biguanide Dihydrochloride

This protocol describes a general procedure for the synthesis of a biguanide, analogous to the
preparation of phenformin.[5]

o Materials:
o Primary amine (e.g., 2-Phenylethylamine)
o Dicyandiamide
o Trimethylsilyl chloride (TMSCI)

o Dry Acetonitrile (CH3CN)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Metformin
https://en.wikipedia.org/wiki/Metformin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8775521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8775521/
https://en.wikipedia.org/wiki/Metformin
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Novel_Biguanide_Dihydriodide_Derivatives.pdf
https://pubmed.ncbi.nlm.nih.gov/15360213/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Novel_Biguanide_Dihydriodide_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Isopropyl alcohol (iPrOH)

o Microwave reactor

e Procedure:

o To a solution of dicyandiamide (1.0 equivalent) in dry acetonitrile, add the desired primary
amine (1.0 equivalent).

o Add trimethylsilyl chloride (2.2 equivalents) to the mixture.

o Seal the reaction vessel and place it in the microwave reactor.

o Irradiate the mixture with microwaves at a temperature of 130-150 °C for 10-15 minutes.
o After the reaction is complete, cool the vessel to room temperature.

o The resulting precipitate, the biguanide dihydrochloride, is collected by filtration.

o Wash the product with cold isopropyl alcohol and dry under vacuum.

The synthesized biguanide derivatives are typically characterized using a variety of
spectroscopic and analytical techniques.

Protocol 2: Spectroscopic and Analytical Characterization
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H and 13C NMR spectroscopy are used to elucidate the structure of the synthesized
biguanide.

o H NMR: The proton NMR spectrum will show characteristic signals for the protons in the
molecule, allowing for the confirmation of the substitution pattern.

o 183C NMR: The carbon NMR spectrum will display peaks corresponding to the different
carbon environments in the biguanide structure. The carbon atoms of the biguanide core
typically appear in the range of 158-162 ppm.[1]

e Fourier-Transform Infrared (FTIR) Spectroscopy:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://utoronto.scholaris.ca/server/api/core/bitstreams/d35f05d1-2c87-4347-8940-d67048649456/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o FTIR spectroscopy is employed to identify the functional groups present in the molecule.

o Characteristic absorption bands for N-H, C=N, and C-N bonds will be observed, confirming
the biguanide structure.[7]

e Mass Spectrometry (MS):

o Mass spectrometry is used to determine the molecular weight of the synthesized
compound and to confirm its elemental composition through high-resolution mass
spectrometry (HRMS).

o X-ray Crystallography:

o Single-crystal X-ray diffraction can be used to determine the precise three-dimensional
structure of the biguanide salt, providing detailed information on bond lengths and angles.

[71(8]

Mandatory Visualizations

The following diagram illustrates a general workflow for the synthesis and characterization of
biguanide derivatives.
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Caption: General workflow for the synthesis and characterization of biguanides.

Biguanides, such as metformin, are known to exert their effects through the activation of AMP-
activated protein kinase (AMPK) and subsequent inhibition of the mammalian target of
rapamycin complex 1 (mTORC1) signaling pathway.[9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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